2-(3-Fluoro-benzyloxy)-5-nitro-benzonitrile

• Molecular Formula: C14H9FN2O3
• Molecular Weight: 272.23 g/mol
• IUPAC Name: 2-[(3-fluorophenyl)methoxy]-5-nitrobenzonitrile
• InChI: InChI=1S/C14H9FN2O3/c15-12-3-1-2-10(6-12)9-20-14-5-4-13(17(18)19)7-11(14)8-16/h1-7H,9H2
• InChI Key: AUIUPDQKTXZRFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Description

2-(3-Fluoro-benzyloxy)-5-nitro-benzonitrile is a useful research compound. Its molecular formula is C14H9FN2O3 and its molecular weight is 272.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-5-nitro-benzonitrile (290 m g, 1.74 mmol), 3-flouro-benzyl alcohol (1220 mg, 1.74 mmol) and K2CO3 (219 mg, 2.09 mmol) in DMA (4 ml) was heated at 120° C. for 7 h. The mixture was cooled to rt, diluted with MeOH(10 ml), filtered and purified by preparative HPLC to give 20A (380 mg, 80%).